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Compound of Interest |

Compound Name: Acebrochol
CAS No.: 514-50-1
Cat. No.: B1665405

Get Quote

\ J

CAS 514-50-1 | 5a,6B-dibromocholestan-33-ol acetate[1]

Executive Summary

Acebrochol (Cholesteryl acetate dibromide) is a neuroactive steroid derivative originally
investigated as a sedative and hypnotic agent.[1] Unlike its parent compound, cholesteryl
acetate, Acebrochol possesses two bromine atoms at the C5 and C6 positions of the steroid
nucleus. This structural modification confers central nervous system (CNS) depressant activity
but also introduces distinct toxicological risks associated with halogenated sterol metabolism.

[1]

This guide provides a reconstructed safety profile for researchers, distinguishing Acebrochol
from standard lipid reagents.[1] Critical Warning: Acebrochol is not merely a lipid standard; it
is a pharmacologically active CNS depressant with potential genotoxic metabolites.[1]

Part 1: Chemical Identity & Physical Properties
SDS Section 9 (Reconstructed)[1]

Acebrochol is structurally distinct from natural cholesterol esters due to the saturation of the
C5-C6 double bond by bromine. This saturation alters the molecule's geometry from planar to a
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more buckled conformation, affecting its interaction with membrane lipids and receptors.

Property Data Note

] 5a,6B-dibromocholestan-33-ol Specific stereochemistry is
Chemical Name N o
acetate critical for activity.[1]

Do not confuse with

CAS Number 514-50-1 Cholesteryl Acetate (CAS 604-
35-3).[1]
Contains ~27% Bromine by
Molecular Formula C29H4sBr20:2 ]
weight.[1]
_ Significantly heavier than
Molecular Weight 588.5 g/mol
Cholesterol (386.6 g/mol ).[1]
) ) ) Photosensitive
White to off-white crystalline ] )
Appearance (degrades/discolors upon light

powder
exposure).[1]

B Soluble in Chloroform, Ether, )
Solubility Acet Insoluble in water.[1]
cetone

Lower than pure cholesterol

Melting Point 112-114 °C
(148 °C).[1]

. ) Spontaneous debromination
Stability Unstable to heat and light )
can occur, releasing Bra.

Part 2: Hazard Identification & Safety Assessment

SDS Section 2 (Predicted GHS Classification)

Since Acebrochol was never fully marketed, a standardized commercial SDS is rare.[1] The
following classification is derived from its pharmacological class (neuroactive steroid) and
chemical structure (brominated alkane).

GHS Classification (Derived)[1]

» Signal Word:WARNING
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» Target Organ Toxicity (Single Exposure): Category 3 (CNS Depression).[1]
o Germ Cell Mutagenicity: Category 2 (Suspected).[1]

o Skin/Eye Irritation: Category 2 (Due to potential free bromine/HBr release).[1]

Hazard Statements

o H336: May cause drowsiness or dizziness (Sedative effect).[1]
e H341: Suspected of causing genetic defects (See Toxicological Mechanisms below).[1]

e H315: Causes skin irritation.[1]

Precautionary Statements

e P202: Do not handle until all safety precautions have been read and understood.
o P233: Keep container tightly closed (Prevent debromination).[1]

o P280: Wear protective gloves/eye protection (Nitrile gloves recommended).[1]

Part 3: Toxicological Mechanisms & Causality

SDS Section 11 (In-Depth Analysis)[1]

The toxicity of Acebrochol is bipartite: immediate pharmacological sedation and delayed
metabolic toxicity.

Pharmacological Toxicity (Acute)

Acebrochol acts as a neuroactive steroid.[1] Like other A-ring reduced steroids (e.g.,
alphaxalone), it modulates the GABA_A receptor complex.[1]

e Mechanism: Potentiation of chloride influx in neuronal cells, leading to hyperpolarization.

o Risk: Overdose results in profound CNS depression, respiratory suppression, and ataxia.[1]

Metabolic Toxicity (Chronic/Delayed)
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The presence of the 5,6-dibromo motif creates a risk of "oxysterol-like" toxicity.

o Pathway A (Debromination): In the presence of biological reductants (or improper storage),
Acebrochol can revert to cholesteryl acetate, releasing bromide ions.[1] Chronic bromide
accumulation can lead to bromism (psychosis, skin eruptions).[1]

» Pathway B (Hydrolysis/Oxidation): If the bromine atoms are displaced by hydroxyl groups
(hydrolysis), the compound converts to Cholestane-33,5a,603-triol.[1]

o Critical Insight: This "triol" metabolite is a known cytotoxic oxysterol.[1] It has been linked
to mitochondrial dysfunction and ROS generation, causing DNA damage (genotoxicity).[1]

Visualization: Metabolic Bifurcation & Toxicity

The following diagram illustrates the divergence between the intended pharmacological
pathway and the toxicological degradation pathway.
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Caption: Metabolic fate of Acebrochol.[1][2] The central pathway leads to sedation, while
degradation pathways release toxic bromide or form genotoxic oxysterols (Triol).

Part 4: Experimental Protocols

Handling & Assessment

Protocol 1: Handling & Storage of Brominated Sterols
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Context: Brominated cholesterol derivatives are thermally labile.[1] Improper handling leads to
the formation of HBr (corrosive gas) and degradation products.

 Light Protection: Store solid Acebrochol in amber glass vials wrapped in aluminum foil. UV
light accelerates the homolytic cleavage of the C-Br bond.

o Temperature: Store at -20°C. Do not autoclave.
e Solubilization:
o Dissolve in 100% Ethanol or DMSO for biological assays.[1]

o Self-Validation Step: Check the color of the solution.[3] A yellow/orange tint indicates the
release of elemental bromine (Brz). Discard immediately if observed.

Protocol 2: In Vitro Neurotoxicity Assessment

Context: To distinguish between functional sedation and cellular toxicity in neuronal cultures.
Materials:

e SH-SY5Y (Neuroblastoma) cells.[1]

o« MTT Reagent (Metabolic activity marker).[1]

e Propidium lodide (PI) (Membrane integrity marker).[1]

Steps:

e Seeding: Plate SH-SY5Y cells at 10,000 cells/well in 96-well plates. Differentiate with
Retinoic Acid (10 uM) for 5 days to induce a neuronal phenotype.[1]

o Exposure: Treat cells with Acebrochol (0.1 uM to 100 uM) for 24 hours.[1]
o Control: Vehicle (DMSO < 0.1%).[1]
o Positive Control: Rotenone (Mitochondrial toxin).[1]

e Dual Assay:
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o Add MTT reagent to assess mitochondrial respiration (viability).[1]

o Counter-stain with PI to detect necrosis.[1]

Interpretation:

o Sedative Range: Reduced metabolic rate (slight MTT decrease) without Pl uptake
(membrane intact).[1]

o Toxic Range: Significant MTT reduction (>50%) plus Pl uptake (cell death).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-acetate-dibromide
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-acetate-dibromide
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-acetate-dibromide
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-acetate-dibromide
https://www.benchchem.com/product/b1665405/docs?utm_src=pdf-body#acebrochol-technical-safety-toxicity-profile
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-acetate-dibromide
https://pubchem.ncbi.nlm.nih.gov/compound/Acebrochol
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-acetate-dibromide
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-acetate-dibromide
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-acetate-dibromide
https://journals.physiology.org/doi/full/10.1152/physrev.2000.80.1.361
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-acetate-dibromide
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-acetate-dibromide
https://www.ukessays.com/essays/biology/bromination-and-debromination-of-cholesterol-biology-essay.php
https://www.youtube.com/watch?v=2BzLaB-dKnU
https://www.researchgate.net/publication/244475382_Bromination_and_Debromination_of_Cholesterol_An_Inquiry-Based_Lab_Involving_Structure_Elucidation_Reaction_Mechanism_and_1H_NMR
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-acetate-dibromide
https://pubs.acs.org/doi/10.1021/ed078p77
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-acetate-dibromide
https://www.benchchem.com/product/b1665405?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

[pubchem.ncbi.nim.nih.gov]

1. Cholesteryl acetate dibromide | C29H48Br202 | CID 10952056 - PubChem

o 2. Topoisomerase | inhibition and cytotoxicity of 5-bromo- and 5-phenylterbenzimidazoles -

PubMed [pubmed.ncbi.nlm.nih.gov]
e 3. ukessays.com [ukessays.com]
e 4. youtube.com [youtube.com]

o 5. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Acebrochol: Technical Safety & Toxicity Profile].

BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1665405/docs#acebrochol-technical-safety-toxicity-

profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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